molecular formula C16H14ClF3N4O B286989 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

Cat. No. B286989
M. Wt: 370.75 g/mol
InChI Key: JPAVEONNEWBMQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the oxadiazole family, which has been studied extensively for its biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, this compound is believed to reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has significant biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been shown to have significant antioxidant properties, which may be useful in the treatment of various diseases such as cancer and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is its potential use in scientific research. This compound has significant anti-inflammatory, analgesic, and antipyretic properties, which may be useful in the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. One area of interest is the potential use of this compound in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Another area of interest is the development of new synthesis methods for this compound, which may improve its yield and solubility. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole involves the reaction of 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid with 4-(trifluoromethyl)phenylhydrazine in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride. The resulting intermediate is then cyclized with the help of a coupling agent such as N,N'-dicyclohexylcarbodiimide to form the final product. The yield of this synthesis method is reported to be around 60-70%.

Scientific Research Applications

2-(4-chloro-1-methyl-3-propyl-1H-pyrazol-5-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been studied extensively for its potential applications in scientific research. This compound has been shown to have significant anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.

properties

Molecular Formula

C16H14ClF3N4O

Molecular Weight

370.75 g/mol

IUPAC Name

2-(4-chloro-2-methyl-5-propylpyrazol-3-yl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

InChI

InChI=1S/C16H14ClF3N4O/c1-3-4-11-12(17)13(24(2)23-11)15-22-21-14(25-15)9-5-7-10(8-6-9)16(18,19)20/h5-8H,3-4H2,1-2H3

InChI Key

JPAVEONNEWBMQN-UHFFFAOYSA-N

SMILES

CCCC1=NN(C(=C1Cl)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F)C

Canonical SMILES

CCCC1=NN(C(=C1Cl)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.